Cas no 65613-27-6 (3,5-dimethylthiophene-2-carboxylic acid)

• Product Name: 3,5-dimethylthiophene-2-carboxylic acid
• CAS No: 65613-27-6
• Molecular Formula: C₇H₈O₂S
• Molecular Weight: 156.20222
• MDL: MFCD04037368
• CID: 1006181
• PubChem ID: 819558

3,5-dimethylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 3,5-Dimethyl-thiophene-2-carboxylic acid
• 3,5-Dimethyl-2-thiophenecarboxylic acid
• 3,5-Dimethylthiophene-2-carboxylic acid
• 2-Thiophenecarboxaldehyde,3,5-dimethyl-
• 3,5-Dimet
• 3,5-dimethyl-2-thiophenecarboxaldehyde
• 3,5-Dimethyl-thiophen-2-carbaldehyd
• 3,5-dimethylthiophene-2-aldehyde
• 3,5-dimethyl-thiophene-2-carbaldehyde
• 3.5-Dimethyl-thiophen-2-carbonsaeure
• 3.5-Dimethyl-thiophencarbonsaeure-(2)
• AC1MIAI5
• AG-H-46378
• CTK5F5901
• EINECS 288-758-0
• 2-Thiophenecarboxylic acid, 3,5-dimethyl-
• 65613-27-6
• AT16400
• 3,5-dimethylthiophene-2-carboxylicacid
• Z1198163824
• AKOS000302550
• QGQBKGYXFUDGDQ-UHFFFAOYSA-N
• SCHEMBL5104631
• CS-0246262
• DA-19679
• DTXSID601280001
• EN300-321115

• MDL： MFCD04037368
• InChIKey： QGQBKGYXFUDGDQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O2S/c1-4-3-5(2)10-6(4)7(8)9/h3H,1-2H3,(H,8,9)
• SMILES： CC1=C(C(=O)O)SC(=C1)C

Computed Properties

• Exact Mass: 156.02450067g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.02450067g/mol
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Boiling Point: 345.2±15.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 162.6±20.4 °C
• Density: 1.3±0.1 g/cm3